Cas no 78655-79-5 (Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)-)

• Product Name: Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)-
• CAS No: 78655-79-5
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 534164
• PubChem ID: 10261214
• Update Time: 2025-04-19

Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)-
• 78655-79-5
• DTXSID50437408

• Inchi： 1S/C7H14O3/c1-4-6(8)5(2)7(9)10-3/h5-6,8H,4H2,1-3H3/t5-,6-/m1/s1
• InChI Key： DPSANHWICFQPHY-PHDIDXHHSA-N
• SMILES： O[C@H](CC)[C@H](C(=O)OC)C

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives